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Compound of Interest

Compound Name: Apigravin

cat. No.: B12404473

This document addresses the request for a comprehensive technical guide on the biosynthetic
pathway of Apigravin. Following a thorough review of available scientific literature, it has been
determined that the complete biosynthetic pathway for Apigravin has not yet been elucidated.
While the compound itself is known and has been isolated from natural sources, the specific
enzymatic steps leading to its formation in plants are not documented in publicly accessible
databases or research papers.

Introduction to Apigravin

Apigravin is a naturally occurring hydroxycoumarin, a class of secondary metabolites found in
various plants.[1] It has been identified in species such as wild celery (Apium graveolens).[2][3]
The compound is characterized by a 7-hydroxy-8-methoxy-6-(3-methylbut-2-enyl)chromen-2-
one structure.[1]

Current State of Knowledge on Biosynthesis

As of the date of this report, specific details regarding the biosynthetic pathway of Apigravin
are not available in the scientific literature.[2] General biosynthetic pathways for coumarins, the
broader class of compounds to which Apigravin belongs, are understood to originate from the
shikimate pathway. However, the specific enzymes and intermediate steps that lead to the
unique structure of Apigravin have not been characterized.

The NP Classifier for Apigravin suggests a biosynthetic origin from shikimates and
phenylpropanoids, which is consistent with the general pathway for coumarin biosynthesis.[3]
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Physicochemical Properties of Apigravin

While biosynthetic data is lacking, physicochemical information for Apigravin has been

documented. A summary of these properties is provided in the table below.

Property Value Source
Molecular Formula C15H1604 [1][2][4]
Molecular Weight 260.28 g/mol [1]

7-hydroxy-8-methoxy-6-(3-

IUPAC Name methylbut-2-enyl)chromen-2- [1]
one

CAS Number 72963-64-5 [1]

Physical Description Solid [1]

Melting Point 167 - 169 °C [1]

General Phenylpropanoid and Coumarin

Biosynthesis Pathway

Although the specific pathway for Apigravin is unknown, a generalized diagram for the

biosynthesis of coumarins from the phenylpropanoid pathway is presented below to provide

context. This diagram illustrates the initial steps that are likely shared with the biosynthesis of

Apigravin.
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Caption: Generalized biosynthesis of simple coumarins via the Phenylpropanoid Pathway.
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Conclusion and Future Research Directions

The biosynthetic pathway of Apigravin remains an uncharacterized area of plant biochemistry.
The absence of this information precludes the development of a detailed technical guide with
guantitative data and experimental protocols as requested.

Future research efforts would need to focus on:

« Identification of Precursors: Isotopic labeling studies in Apium graveolens could help identify
the primary precursors to the Apigravin molecule.

e Enzyme Discovery: Transcriptomic and proteomic analyses of Apigravin-producing plant
tissues could lead to the identification of candidate enzymes involved in its biosynthesis,
such as prenyltransferases and methyltransferases.

« In Vitro Reconstitution: Once candidate enzymes are identified, their function could be
verified through in vitro assays with proposed substrates.

This document will be updated as new information regarding the Apigravin biosynthetic
pathway becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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